Cas no 392301-96-1 (2-chloro-N-5-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide)

2-chloro-N-5-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide structure

392301-96-1 structure

Product Name:2-chloro-N-5-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide

CAS No:392301-96-1

MF:C₁₇H₁₁ClF₃N₃OS₂

MW:429.866950273514

CID:6103430

PubChem ID:5108798

Update Time:2023-12-13

2-chloro-N-5-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

- 2-chloro-N-5-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide
- Benzamide, 2-chloro-N-[5-[[[3-(trifluoromethyl)phenyl]methyl]thio]-1,3,4-thiadiazol-2-yl]-
- 2-chloro-N-[5-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide
- 2-chloro-N-(5-((3-(trifluoromethyl)benzyl)thio)-1,3,4-thiadiazol-2-yl)benzamide
- AKOS024577342
- 392301-96-1
- 2-chloro-N-[5-[[3-(trifluoromethyl)phenyl]methylsulfanyl]-1,3,4-thiadiazol-2-yl]benzamide
- F0417-1816
- Inchi： 1S/C17H11ClF3N3OS2/c18-13-7-2-1-6-12(13)14(25)22-15-23-24-16(27-15)26-9-10-4-3-5-11(8-10)17(19,20)21/h1-8H,9H2,(H,22,23,25)
- InChI Key： GBHSLAKVDFSYQA-UHFFFAOYSA-N
- SMILES： C(NC1=NN=C(SCC2=CC=CC(C(F)(F)F)=C2)S1)(=O)C1=CC=CC=C1Cl

Computed Properties

Exact Mass: 428.9984165g/mol
Monoisotopic Mass: 428.9984165g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 27
Rotatable Bond Count: 5
Complexity: 514
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.4
Topological Polar Surface Area: 108Å²

Experimental Properties

Density: 1.54±0.1 g/cm3(Predicted)
pka: 6.94±0.50(Predicted)

2-chloro-N-5-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0417-1816-2μmol	2-chloro-N-[5-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide	392301-96-1	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0417-1816-5μmol	2-chloro-N-[5-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide	392301-96-1	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0417-1816-10μmol	2-chloro-N-[5-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide	392301-96-1	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0417-1816-20μmol	2-chloro-N-[5-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide	392301-96-1	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F0417-1816-1mg	2-chloro-N-[5-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide	392301-96-1	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0417-1816-2mg	2-chloro-N-[5-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide	392301-96-1	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0417-1816-3mg	2-chloro-N-[5-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide	392301-96-1	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0417-1816-4mg	2-chloro-N-[5-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide	392301-96-1	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F0417-1816-5mg	2-chloro-N-[5-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide	392301-96-1	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F0417-1816-10mg	2-chloro-N-[5-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide	392301-96-1	90%+	10mg	$79.0	2023-05-17